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Compound of Interest

Compound Name: 2-pyrrolidin-2-yl-1H-indole

Cat. No.: B058480 Get Quote

Technical Guide: 2-pyrrolidin-2-yl-1H-indole
For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of 2-pyrrolidin-2-yl-1H-indole, consolidating

available data on its chemical identity, commercial availability, and putative relevance in

research and drug development. Due to the limited specific public information on this

compound, this guide also incorporates general knowledge of the constituent indole and

pyrrolidine scaffolds to provide a broader context for its potential applications.

Chemical Identity and Properties
Quantitative data for 2-pyrrolidin-2-yl-1H-indole is summarized below.

Identifier/Property Value

CAS Number 112565-42-1[1]

Molecular Formula C₁₂H₁₄N₂

Molecular Weight 186.26 g/mol [2]

IUPAC Name 2-(pyrrolidin-2-yl)-1H-indole[1]

Canonical SMILES C1CC(C1)C2=CC3=CC=CC=C3N2

MDL Number MFCD02663481[2]
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Commercial Availability
2-pyrrolidin-2-yl-1H-indole is available from several commercial suppliers, primarily for

research and development purposes. The table below lists some of these suppliers.

Supplier

Sigma-Aldrich[3][4]

AChemBlock[4]

AOBChem[4]

Accela ChemBio Inc.[4]

Ambeed, Inc.[4]

Apollo Scientific Ltd[4]

AstaTech, Inc.[4]

BLD Pharmatech[4]

Chem Impex International, Inc.

Note: Availability and purity levels should be confirmed with the respective suppliers.

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-pyrrolidin-2-yl-
1H-indole are not readily found in the public domain. However, the synthesis of pyrrolidine and

indole derivatives is well-documented in organic chemistry literature. General synthetic

strategies often involve multi-step processes.

A conceptual experimental workflow for the synthesis of a substituted pyrrolidine-indole

compound is outlined below. This is a generalized representation and not a validated protocol

for the specific target compound.
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Caption: Conceptual Experimental Workflow for Synthesis.

Potential Biological Activity and Signaling Pathways
While specific biological activities and signaling pathways for 2-pyrrolidin-2-yl-1H-indole have

not been detailed in the available literature, the indole and pyrrolidine moieties are key

pharmacophores in numerous biologically active compounds.

The indole nucleus is a common feature in molecules targeting a wide range of biological

processes, including anticancer, antimicrobial, and antiviral activities.[5] Similarly, the

pyrrolidine ring is a versatile scaffold found in many bioactive compounds, contributing to their

three-dimensional structure and interaction with biological targets.[6] Pyrrolidine derivatives

have shown potential as anticancer, antibacterial, antiviral, and anti-inflammatory agents.[7]

The combination of these two scaffolds in 2-pyrrolidin-2-yl-1H-indole suggests its potential for

investigation in various therapeutic areas, particularly in drug development and neurological

research.[2]

Given the diverse roles of indole and pyrrolidine derivatives, a hypothetical signaling pathway is

presented below to illustrate a potential mechanism of action. This is a generalized model and

does not represent a confirmed pathway for 2-pyrrolidin-2-yl-1H-indole.
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Caption: Hypothetical Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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